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Compound of Interest

Compound Name: 6-Carboxy-JF5252

Cat. No.: B12371343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Carboxy-JF5252 is a fluorescent dye belonging to the Janelia Fluor® family of probes,

renowned for their applications in high-resolution imaging techniques.[1] This technical guide

provides a comprehensive overview of 6-Carboxy-JF5252, including its chemical and physical

properties, a detailed synthesis protocol, and experimental workflows for its application in

super-resolution microscopy.

Core Properties and Data
6-Carboxy-JF5252 is specifically designed for advanced imaging modalities such as dSTORM

(direct Stochastic Optical Reconstruction Microscopy).[1] While specific spectral properties for

6-Carboxy-JF5252 are not readily available in public literature, data from a closely related

compound, Janelia Fluor® 525, Haloalkane, offers valuable insights into its expected

performance.
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Property Value Reference

Chemical Formula C27H22N2O5

Molecular Weight 454.47 g/mol

CAS Number 1811539-31-7

Excitation Maximum (λex) ~525 nm (inferred) [2]

Emission Maximum (λem) ~549 nm (inferred) [2]

Quantum Yield (Φ) ~0.91 (inferred) [2]

Extinction Coefficient (ε) ~122,000 M⁻¹cm⁻¹ (inferred) [2]

Synthesis Protocol
The synthesis of Janelia Fluor® dyes, including 6-Carboxy-JF5252, generally follows a multi-

step process. A general method for synthesizing similar fluorophores involves a palladium-

catalyzed cross-coupling reaction.

Diagram of General Synthesis Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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